Cas no 1429418-94-9 (Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine)

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclopentylamine moiety linked to a 1-ethyl-4-nitropyrazole core, offering a versatile scaffold for further functionalization. The nitro group enhances reactivity, making it a valuable intermediate in synthetic chemistry for the development of bioactive compounds. The compound's stability and well-defined molecular architecture facilitate precise modifications, supporting its use in drug discovery and material science. Its synthesis is optimized for high purity, ensuring reliability in research applications. This compound is particularly relevant in studies targeting kinase inhibition or nitrogen-containing heterocycle-based therapeutics.

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine structure

1429418-94-9 structure

Product Name:Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine

CAS No:1429418-94-9

MF:C₁₀H₁₆N₄O₂

MW:224.259641647339

CID:5150658

Update Time:2025-05-20

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

- Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine
- Inchi： 1S/C10H16N4O2/c1-2-13-7-9(14(15)16)10(12-13)11-8-5-3-4-6-8/h7-8H,2-6H2,1H3,(H,11,12)
- InChI Key： FLGGRDJYUZHQOZ-UHFFFAOYSA-N
- SMILES： N1(CC)C=C([N+]([O-])=O)C(NC2CCCC2)=N1

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504201-1g	N-Cyclopentyl-1-ethyl-4-nitro-1H-pyrazol-3-amine	1429418-94-9	97%	1g	$337	2022-09-02

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073

Additional information on Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine: A Comprehensive Overview

Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine, also known by its CAS number 1429418-94-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentyl group with a substituted pyrazole ring. The presence of the nitro group at the 4-position of the pyrazole ring adds to its reactivity and functional versatility. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The synthesis of Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of substituents at specific positions to achieve the desired functionality. The cyclopentyl group, attached via an amine linkage, contributes to the compound's stability and enhances its pharmacokinetic properties. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of this compound.

One of the most intriguing aspects of Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine is its ability to act as a precursor for more complex molecules. By modifying the substituents on the pyrazole ring or altering the cyclopentyl group, chemists can tailor the compound's properties for specific applications. For instance, recent studies have demonstrated its utility in synthesizing bioactive agents with anti-inflammatory and antioxidant properties. These findings underscore its potential in the development of novel therapeutic agents.

The structural features of this compound also make it an attractive candidate for materials science applications. The combination of a rigid pyrazole ring and a flexible cyclopentyl group allows for diverse interactions, which can be exploited in designing advanced materials such as sensors or catalysts. Researchers have reported preliminary results indicating that derivatives of this compound exhibit promising catalytic activity in certain organic transformations.

In terms of biological activity, Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine has shown selective binding to certain proteins, suggesting its potential as a lead compound in drug design. Computational studies have provided insights into its interaction with target biomolecules, paving the way for further optimization. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro, offering new avenues for therapeutic intervention.

The latest advancements in analytical techniques have enabled detailed characterization of this compound's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analyses are crucial for ensuring consistency in both research and industrial applications.

In conclusion, Cyclopentyl-(1-ethyl-4-nitro-1H-pyrazol-3-yl)-amine represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, versatile functionality, and promising biological activity position it as a key player in future innovations across multiple disciplines.